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Compound of Interest

Compound Name: Monuron TCA
CAS No.: 140-41-0
Cat. No.: B087056
Get Quote
. J

Status: Obsolete / Restricted (Historical Reference & Contaminant Analysis) Compound: 3-(p-
chlorophenyl)-1,1-dimethylurea trichloroacetate Commercial Reference: Urox® (Historical)

Part 1: Executive Summary & Regulatory Warning
Core Directive & Safety

CRITICAL WARNING: Monuron TCA is a cancelled pesticide in the United States and the
European Union. The Environmental Protection Agency (EPA) has terminated registrations for
products containing Monuron TCA due to oncogenic risks and high persistence in
soil/groundwater.

Purpose of This Guide: This application note is designed for research scientists, environmental
toxicologists, and agrochemical developers. It serves as a:

o Historical Benchmark: To compare modern non-selective herbicides against the efficacy
profiles of legacy soil sterilants.
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» Remediation Protocol: To understand application patterns for the identification and
remediation of legacy industrial sites (e.g., railroad rights-of-way) where Monuron TCA
residues may persist.

Chemical Identity

Monuron TCA is a salt complex formed by the reaction of Monuron (a phenylurea herbicide)
and Trichloroacetic Acid (TCA). This combination created a synergistic "total vegetation control”
agent used primarily for soil sterilization in non-crop areas.

e Monuron Moiety: Inhibits photosynthesis (Systemic).[1]
o TCA Moiety: Inhibits root meristem growth (Contact/Systemic).

Part 2: Mechanism of Action (Dual-Pathway)

The efficacy of Monuron TCA stemmed from its ability to attack plant physiology on two fronts
simultaneously. This dual action prevented the resistance issues common in single-mode
herbicides of the 1950s-60s.

The Synergistic Pathway

o Foliar/Root Uptake (Monuron): Absorbed through roots and translocated via the apoplast to
leaves, where it blocks the Hill Reaction in Photosystem II.

» Root Absorption (TCA): Absorbed rapidly by roots, causing protein precipitation and enzyme
inhibition in meristematic tissues, effectively halting new growth.

Mechanism Visualization
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Figure 1: Dual-action pathway of Monuron TCA. The compound dissociates, allowing Monuron
to target photosynthetic machinery while TCA arrests cellular division in roots.

Part 3: Historical Application Rates & Protocols

Note: The following rates are derived from historical "Urox" granular and liquid formulation
labels. These are for reference only and must not be used for current applications.

Dosage by Vegetation Type

Monuron TCA was dose-dependent. Lower rates controlled annuals, while massive doses
were required to achieve "soil sterilization" (prevention of growth for >12 months).

Target
Vegetation

Formulation
Type

Historical Rate
(Active
Ingredient)

Historical Rate
(Formulated
Product*)

Application
Timing

Annual Weeds

Granular (11-

Pre-emergence

(Mustard, 22%) 10 - 20 Ibs/acre ~50 - 90 Ibs/acre  or early post-
0
Foxtail) emergence.
Perennial )
Best applied
Grasses Granular (11- ~150 - 220 _
30 - 50 Ibs/acre before rapid
(Quackgrass, 22%) Ibs/acre .
spring growth.
Bluegrass)

Deep-Rooted

Late fall or early

Perennials Liquid 60 - 100+ spring (high
] 3 - 5 gallons/acre ) ]
(Bindweed, Concentrate Ibs/acre rainfall aids
Canada Thistle) leaching).
) Any time,
Total Soil ) )
o provided rainfall
Sterilization Granular >100 Ibs/acre >400 Ibs/acre

(Industrial Sites)

moves chemical

into root zone.

*Note: Historical "Urox" granular formulations often varied between 5.5%, 11%, and 22% active
ingredient. Rates above assume ~22% concentration.
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Environmental Variables Affecting Efficacy

o Rainfall: Monuron TCA required moisture to activate.
o Low Rainfall (<10 in/yr): Efficacy reduced; required mechanical incorporation.
o High Rainfall (>30 in/yr): Increased leaching risk; rapid loss of sterility.
e Soil Type:
o Clay/High Organic Matter: Adsorbs Monuron, requiring higher rates (increase by 20-30%).

o Sandy Soil: High leaching potential; lower rates required, but duration of control is shorter.

Part 4: Experimental Protocol: Soil Mobility &
Residue Analysis

Since commercial application is banned, the primary use case for this compound today is in
environmental fate studies (simulating legacy contamination).

Objective

To determine the depth-dependent leaching profile of Monuron TCA in soil columns, simulating
a legacy spill or historical application site.

Materials

o Test Substance: Analytical grade Monuron TCA (Sigma-Aldrich or equivalent standards).
e Soil Matrix: Standardized sandy loam (OECD 307 guideline).

e Equipment: PVC Soil Columns (30cm x 5cm), HPLC-UV or LC-MS/MS.

Workflow Diagram
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Figure 2: Standardized workflow for assessing Monuron TCA mobility in soil matrices.

Analytical Methodology (LC-MS/MS)

For the detection of Monuron residues:

o Extraction: Shake 10g soil with 20mL Methanol:Water (80:20) for 1 hour.

e Clean-up: Centrifuge at 4000 rpm; filter supernatant through 0.2um PTFE.
¢ Mobile Phase: Acetonitrile (A) and 0.1% Formic Acid in Water (B).

o Gradient: 10% A to 90% A over 10 mins.

» Detection: Monitor transition m/z 199.1 - 72.1 (Monuron specific).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Application Note: Monuron TCA for Non-
Selective Vegetation Control]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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